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Compound of Interest

Compound Name: Methiocarb

Cat. No.: B1676386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Methiocarb toxicity in insecticide-resistant

and susceptible strains of insects, with a focus on the western flower thrips, Frankliniella

occidentalis. The data and protocols presented are derived from peer-reviewed scientific

literature to ensure accuracy and reliability for research and development purposes.

Quantitative Toxicity Data
The following table summarizes the lethal concentration (LC50 and LC90) values of

Methiocarb for a susceptible (UCD90) and various resistant strains of Frankliniella

occidentalis. Resistance Ratios (RR) are calculated by dividing the LC value of a given strain

by the corresponding LC value of the susceptible strain.
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Strain n
Slope ±
SE

LC50
(95% CL)
(ppm AI)

RR
(LC50)

LC90
(95% CL)
(ppm AI)

RR
(LC90)

Susceptibl

e

UCD90 684 2.1 ± 0.2
1.8 (1.5-

2.1)
1.0

7.9 (6.2-

11)
1.0

Resistant

DKOdH96 768 2.2 ± 0.2
5.8 (4.9-

6.8)
3.2 24 (19-33) 3.0

DKOdH-IV 720 2.3 ± 0.2 54 (46-64) 30
210 (160-

310)
27

LiDK98 696 1.7 ± 0.2 31 (25-40) 17
270 (180-

490)
34

AlDK98 720 1.3 ± 0.1 49 (39-65) 27
700 (450-

1400)
89

FvDK98 744 2.1 ± 0.2 11 (9.5-13) 6.1 48 (37-70) 6.1

ToDK98 720 2.0 ± 0.2 18 (15-22) 10
88 (64-

140)
11

Data extracted from Jensen, S. E. (2000). Mechanisms Associated with Methiocarb
Resistance in Frankliniella occidentalis (Thysanoptera: Thripidae). Journal of Economic

Entomology, 93(2), 464–471.[1][2][3]

Mechanisms of Resistance: Enzymatic Activity
Resistance to Methiocarb in F. occidentalis is multifactorial, involving both metabolic

detoxification and alterations in the target site, acetylcholinesterase (AChE). The tables below

present the in vitro activities of key enzyme groups in susceptible and resistant strains.

Detoxification Enzyme Activity
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Strain
General Esterase Activity
(nmol/min/mg protein)

Glutathione S-transferase
(GST) Activity
(nmol/min/mg protein)

Susceptible

UCD90 15 ± 2 16 ± 2

Resistant

DKOdH96 20 ± 2 21 ± 2

DKOdH-IV 28 ± 3 35 ± 4

LiDK98 25 ± 3 29 ± 3

AlDK98 23 ± 2 26 ± 3

FvDK98 18 ± 2 19 ± 2

ToDK98 22 ± 2 24 ± 3

Data extracted from Jensen, S. E. (2000).[1][2][3]

Target Site Enzyme: Acetylcholinesterase (AChE)
Activity and Inhibition
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Strain AChE Activity (nmol/min/mg protein)

Susceptible

UCD90 1.2 ± 0.1

Resistant

DKOdH96 1.5 ± 0.1

DKOdH-IV 2.1 ± 0.2

LiDK98 1.4 ± 0.1

AlDK98 1.3 ± 0.1

FvDK98 1.3 ± 0.1

ToDK98 1.4 ± 0.1

Data extracted from Jensen, S. E. (2000).[1][2][3]

The following table shows the concentration of Methiocarb required to cause 50% inhibition

(I50) of AChE activity in a susceptible and a resistant strain, indicating target site insensitivity in

the resistant strain.

Strain I50 for Methiocarb (µM)

UCD90 1.5

LiDK98 >100

Data extracted from Jensen, S. E. (2000).[1][2][3]

Experimental Protocols
Insecticide Bioassay Protocol
A leaf-dip bioassay method was utilized to determine the toxicity of Methiocarb to adult female

F. occidentalis.
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Preparation of Test Solutions: A stock solution of technical-grade Methiocarb in acetone was

prepared. Serial dilutions were made using distilled water containing 0.01% Triton X-100 as

a surfactant.

Leaf Disc Treatment: Bean leaf discs (2.5 cm in diameter) were dipped in the respective

insecticide solutions for 5 seconds. Control discs were dipped in a water-surfactant solution.

The treated discs were then allowed to air-dry for 1-2 hours.

Insect Exposure: The dried leaf discs were placed in ventilated plastic containers. For each

concentration, 10-20 adult female thrips were introduced. A minimum of four replicates were

performed for each concentration.

Incubation: The containers were maintained at 25 ± 1°C with a 16:8 (L:D) photoperiod.

Mortality Assessment: Mortality was assessed after 48 hours. Thrips that were unable to

move when prodded with a fine brush were considered dead.

Data Analysis: The mortality data were corrected for control mortality using Abbott's formula.

Probit analysis was used to calculate the LC50 and LC90 values.

Biochemical Assay Protocols
Adult female thrips were homogenized in a 0.1 M sodium phosphate buffer (pH 7.0)

containing 0.1% Triton X-100.

The homogenate was centrifuged at 10,000 x g for 15 minutes at 4°C.

The resulting supernatant was used as the enzyme source for the following assays.

The assay was performed in a microplate reader.

The reaction mixture contained the enzyme supernatant and α-naphthyl acetate as the

substrate in a phosphate buffer.

The formation of α-naphthol was monitored by measuring the absorbance at 600 nm after

the addition of a diazo blue B staining solution.

Enzyme activity was calculated based on a standard curve of α-naphthol.
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The assay mixture contained the enzyme supernatant, reduced glutathione (GSH), and 1-

chloro-2,4-dinitrobenzene (CDNB) as the substrate in a phosphate buffer.

The conjugation of GSH with CDNB was monitored by measuring the increase in

absorbance at 340 nm.

Enzyme activity was calculated using the extinction coefficient of the resulting conjugate.

Activity Assay: The reaction mixture contained the enzyme supernatant and acetylthiocholine

iodide (ATChI) as the substrate, along with 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB) in a

phosphate buffer. The hydrolysis of ATChI by AChE produces thiocholine, which reacts with

DTNB to form a yellow anion, 5-thio-2-nitrobenzoic acid. The rate of color formation was

monitored by measuring the absorbance at 412 nm.

Inhibition Assay: The enzyme supernatant was pre-incubated with various concentrations of

Methiocarb for 15 minutes before the addition of the substrate (ATChI) and DTNB. The

percentage of inhibition was calculated by comparing the enzyme activity in the presence of

the inhibitor to the activity of a control without the inhibitor. The I50 value was determined

from the dose-response curve.
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Caption: Experimental workflow for comparing Methiocarb toxicity.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1676386?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cholinergic Synapse

Mode of Action Resistance Mechanisms

Acetylcholine (ACh)

Acetylcholinesterase (AChE)

Hydrolysis Postsynaptic Receptor

Binding -> Nerve Impulse

Methiocarb

Inhibition

Metabolic Detoxification
(P450s, Esterases)

Degradation

Altered AChE
(Reduced Binding)

Ineffective Inhibition

Click to download full resolution via product page

Caption: Methiocarb's mode of action and insect resistance mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1676386#comparison-of-methiocarb-toxicity-to-
resistant-and-sensitive-insect-strains]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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